Cas no 803732-49-2 (2-Benzothiazolamine, 4,5,6,7-tetrahydro-4-methyl-)

• Product name: 2-Benzothiazolamine, 4,5,6,7-tetrahydro-4-methyl-
• CAS No: 803732-49-2
• MF: C₈H₁₂N₂S
• MW: 168.259280204773
• MDL: MFCD11604625
• CID: 4194077
• PubChem ID: 61310192

2-Benzothiazolamine, 4,5,6,7-tetrahydro-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Benzothiazolamine, 4,5,6,7-tetrahydro-4-methyl-
• 4-Methyl-4,5,6,7-tetrahydrobenzo[d]thiazol-2-amine
• 4,5,6,7-Tetrahydro-4-methyl-2-benzothiazolamine (ACI)
• 2-Amino-4-methyl-4,5,6,7-tetrahydrobenzothiazole
• SCHEMBL2037902
• 4-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-amine
• CS-0102580
• AKOS010564138
• CS-16710
• D72078
• 803732-49-2

• MDL： MFCD11604625
• Inchi： 1S/C8H12N2S/c1-5-3-2-4-6-7(5)10-8(9)11-6/h5H,2-4H2,1H3,(H2,9,10)
• InChI Key： QNLHFBTXUZMMGX-UHFFFAOYSA-N
• SMILES： N1C2C(CCCC=2SC=1N)C

Computed Properties

• Exact Mass: 168.07211956g/mol
• Monoisotopic Mass: 168.07211956g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 67.2Ų